(2S)-1-(3-{[(3-methyl-2-thienyl)methyl]amino}benzoyl)pyrrolidine-2-carboxamide

• IUPAC Name: (2S)-1-[3-[(3-methylthiophen-2-yl)methylamino]benzoyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-12-7-9-24-16(12)11-20-14-5-2-4-13(10-14)18(23)21-8-3-6-15(21)17(19)22/h2,4-5,7,9-10,15,20H,3,6,8,11H2,1H3,(H2,19,22)/t15-/m0/s1
• InChI Key: VBUIFNRXOFTIMQ-HNNXBMFYSA-N
• Canonical SMILES: CC1=C(SC=C1)CNC2=CC=CC(=C2)C(=O)N3CCCC3C(=O)N
• Isomeric SMILES: CC1=C(SC=C1)CNC2=CC=CC(=C2)C(=O)N3CCC[C@H]3C(=O)N
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

(2S)-1-(3-{[(3-methyl-2-thienyl)methyl]amino}benzoyl)pyrrolidine-2-carboxamide, also known as MTAPA, is a novel compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of a specific enzyme, and its potential applications in scientific research have been studied extensively.

Mechanism of Action

(2S)-1-(3-{[(3-methyl-2-thienyl)methyl]amino}benzoyl)pyrrolidine-2-carboxamide inhibits DPP-4 by binding to the active site of the enzyme. This prevents the breakdown of incretin hormones, which are responsible for stimulating insulin secretion and regulating glucose homeostasis. By inhibiting DPP-4, this compound increases the levels of incretin hormones, leading to improved glucose tolerance and insulin secretion.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It increases insulin secretion and improves glucose tolerance in animal models of diabetes. It also has anti-inflammatory effects and has been shown to reduce the levels of pro-inflammatory cytokines in animal models of inflammation. This compound has been studied for its potential applications in the treatment of cancer, as DPP-4 is overexpressed in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

(2S)-1-(3-{[(3-methyl-2-thienyl)methyl]amino}benzoyl)pyrrolidine-2-carboxamide has several advantages for lab experiments. It is a potent inhibitor of DPP-4 and has been shown to have significant effects on glucose homeostasis and insulin secretion. It is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to using this compound in lab experiments. It has been shown to have some toxicity in animal models, and its effects on human cells are not well understood. Additionally, its potential applications in the treatment of cancer are still being studied, and more research is needed to fully understand its mechanisms of action.

Future Directions

There are several future directions for the study of (2S)-1-(3-{[(3-methyl-2-thienyl)methyl]amino}benzoyl)pyrrolidine-2-carboxamide. One potential direction is the development of more potent inhibitors of DPP-4. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, particularly in human cells. The potential applications of this compound in the treatment of cancer also warrant further investigation. Finally, the development of new synthesis methods and modifications to the structure of this compound may lead to the discovery of new compounds with even greater potential for scientific research.

Scientific Research Applications

(2S)-1-(3-{[(3-methyl-2-thienyl)methyl]amino}benzoyl)pyrrolidine-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme, dipeptidyl peptidase-4 (DPP-4). DPP-4 is an enzyme that plays a crucial role in glucose homeostasis and is a target for the treatment of type 2 diabetes. This compound has been shown to increase insulin secretion and improve glucose tolerance in animal models of diabetes. It has also been studied for its potential applications in the treatment of cancer, as DPP-4 is overexpressed in certain types of cancer cells.